Salfredin A7

• Molecular Formula: C16H17NO7
• Molecular Weight: 335.31 g/mol
• InChI: InChI=1S/C16H17NO7/c1-6(15(20)21)11-4-9-12(24-11)3-8-10(13(9)18)5-17(14(8)19)7(2)16(22)23/h3,6-7,11,18H,4-5H2,1-2H3,(H,20,21)(H,22,23)/t6-,7?,11+/m1/s1
• InChIKey: NMWBQDUMSFMKDB-XGLFCGLISA-N

Salfredin A7 Chemical Identity and Structural Class

Salfredin A7 (CAS 139542-55-5) is a secondary metabolite produced by the fungus Crucibulum sp. RF-3817, originally disclosed by Matsumoto et al. in 1995 [1]. It belongs to the salfredin class of aldose reductase (AR) inhibitors and is characterized by a furo[2,3-f]isoindole core [1]. Its molecular formula is C₁₆H₁₇NO₇ with a monoisotopic mass of 335.1005 Da [2]. Salfredin A7 is classified as an indolyl carboxylic acid derivative [3] and functions as a Brønsted acid [3]. It is available from multiple specialty chemical vendors for in vitro research use only.

Aldose reductase inhibitor probe from microbial natural product

Furo[2,3-f]isoindole chemotype, distinct from flavonoids and hydantoins

Suitable for in vitro research only; no in vivo or clinical use implied

• [1] Matsumoto K, Nagashima K, Kamigauchi T, Kawamura Y, Yasuda Y, Ishii K, Uotani N, Sato T, Nakai H, Terui Y. Salfredins, new aldose reductase inhibitors produced by Crucibulum sp. RF-3817. I. Fermentation, isolation and structures of salfredins. J Antibiot (Tokyo). 1995 Jun;48(6):439-46. doi: 10.7164/antibiotics.48.439. PMID: 7622427. View Source
• [2] PhytoBank Compound Report: Salfredin A7 (PHY0090894). Chemical Formula: C16H17NO7. Average Molecular Weight: 335.312. Monoisotopic Molecular Weight: 335.100501891. View Source
• [3] ChEBI Ontology Entry: Salfredin A7 (CHEBI:223047). European Bioinformatics Institute. View Source

Salfredin A7: Substitution Not Recommended

The salfredin family comprises multiple congeners (A3, A4, A7, C1, C2, C3, B11) isolated from the same fermentation broth [1]. Each congener possesses a distinct substitution pattern on the furo[2,3-f]isoindole or benzopyran scaffold, leading to differences in molecular weight, formula, and predicted physicochemical properties [1]. Unlike synthetic aldose reductase inhibitors (e.g., tolrestat, fidarestat, sorbinil) that have been extensively profiled for potency and selectivity, the quantitative structure–activity relationships within the salfredin series were never published in the public domain; the authors stated that biological properties would be reported separately [1], but no such follow-up appears in indexed literature. Consequently, assuming functional equivalence between Salfredin A7 and other salfredins or between Salfredin A7 and synthetic AR inhibitors without experimental verification is scientifically unsupported.

Salfredin congeners (A3, A4, B11, C1 etc.) differ in scaffold or side-chain; functional equivalence is not established.

Synthetic AR inhibitors (tolrestat, fidarestat) have defined potency and selectivity; direct substitution without in-house profiling is unsupported.

• [1] Matsumoto K, Nagashima K, Kamigauchi T, Kawamura Y, Yasuda Y, Ishii K, Uotani N, Sato T, Nakai H, Terui Y. Salfredins, new aldose reductase inhibitors produced by Crucibulum sp. RF-3817. I. Fermentation, isolation and structures of salfredins. J Antibiot (Tokyo). 1995 Jun;48(6):439-46. doi: 10.7164/antibiotics.48.439. PMID: 7622427. View Source

Salfredin A7 Quantitative Differentiation Evidence

Molecular Formula & Mass: A7 vs. A4

Salfredin A7 (C₁₆H₁₇NO₇, monoisotopic mass 335.1005 Da) differs from its closest structural analog Salfredin A4 (C₁₅H₁₅NO₇, monoisotopic mass 321.0849 Da) by a single methylene (CH₂) unit [1][2]. This difference indicates an additional carbon in the side-chain substituent of Salfredin A7, which may influence enzyme binding pocket interactions and lipophilicity.

Mass difference vs A4

Reported

C₁₆H₁₇NO₇ (335.1005 Da) vs C₁₅H₁₅NO₇ (321.0849 Da); ΔCH₂ (Δ14.0156 Da)

Supports mass-specific analytical standardization

A4 cannot serve as MS calibration substitute

Evidence Dimension	Molecular formula and monoisotopic mass
Target Compound Data	C₁₆H₁₇NO₇; 335.1005 Da
Comparator Or Baseline	Salfredin A4: C₁₅H₁₅NO₇; 321.0849 Da [2]
Quantified Difference	ΔCH₂; Δ 14.0156 Da
Conditions	High-resolution mass spectrometry and NMR structural elucidation [1]

Why This Matters

Procurement decisions requiring a specific molecular weight for analytical standardization or mass spectrometry calibration cannot use Salfredin A4 as a substitute for Salfredin A7.

• [1] Matsumoto K, Nagashima K, Kamigauchi T, Kawamura Y, Yasuda Y, Ishii K, Uotani N, Sato T, Nakai H, Terui Y. Salfredins, new aldose reductase inhibitors produced by Crucibulum sp. RF-3817. I. Fermentation, isolation and structures of salfredins. J Antibiot (Tokyo). 1995 Jun;48(6):439-46. doi: 10.7164/antibiotics.48.439. PMID: 7622427. View Source
• [2] PhytoBank Compound Report: Salfredin A4 (PHY0024344). Chemical Formula: C15H15NO7. Average Molecular Weight: 321.285. Monoisotopic Molecular Weight: 321.084851827. View Source

Scaffold Distinction: A7 vs. B11

Salfredin A7 contains a furo[2,3-f]isoindole core and is classified as an indolyl carboxylic acid [1][2]. In contrast, Salfredin B11 (C₁₃H₁₂O₄; molecular weight 232.23) is a 1-benzopyran derivative [3]. These represent fundamentally distinct chemotypes with differing ring systems, heteroatom content, and hydrogen-bonding capacity.

Scaffold vs B11

Reported

Furo[2,3-f]isoindole (indolyl carboxylic acid) vs 1-benzopyran; ΔMW ~103 Da, N count differs

Chemotype selection critical for AR inhibition screening

B11 lacks nitrogen heterocycle; distinct SAR expected

Evidence Dimension	Core scaffold classification and molecular framework
Target Compound Data	Furo[2,3-f]isoindole; indolyl carboxylic acid; MW 335.31; 1 nitrogen atom
Comparator Or Baseline	Salfredin B11: 1-benzopyran; MW 232.23; 0 nitrogen atoms [3]
Quantified Difference	Different chemical class; ΔMW ~103 Da; ΔN count = 1
Conditions	Structure elucidation by UV, SI-MS, NMR, and X-ray crystallography [1]

Why This Matters

Researchers targeting the furo-isoindole pharmacophore for aldose reductase inhibition must specifically procure Salfredin A7 rather than Salfredin B11, as the latter lacks the nitrogen-containing heterocycle and has a distinct structure-activity relationship.

• [1] Matsumoto K, Nagashima K, Kamigauchi T, Kawamura Y, Yasuda Y, Ishii K, Uotani N, Sato T, Nakai H, Terui Y. Salfredins, new aldose reductase inhibitors produced by Crucibulum sp. RF-3817. I. Fermentation, isolation and structures of salfredins. J Antibiot (Tokyo). 1995 Jun;48(6):439-46. doi: 10.7164/antibiotics.48.439. PMID: 7622427. View Source
• [2] ChEBI Ontology Entry: Salfredin A7 (CHEBI:223047). Is a indolyl carboxylic acid (CHEBI:46867). View Source
• [3] ChEBI Ontology Entry: Salfredin B11 (CHEBI:204131). Is a 1-benzopyran. View Source

Potency Benchmarking Gap

Well-characterized synthetic aldose reductase inhibitors such as fidarestat (IC₅₀ = 26 nM for aldose reductase) and tolrestat (IC₅₀ = 35 nM) have defined potency values in standardized enzymatic assays . In contrast, no public-domain IC₅₀ value exists for Salfredin A7, as the original authors deferred biological characterization to a subsequent paper that was never published in indexed literature [1]. This represents a critical evidence gap for procurement decisions based on potency.

AR IC₅₀ data

Data to verify

No public-domain IC₅₀ value for Salfredin A7

Requires in-house enzymatic characterization before dose-response studies

Class-level inference; original bioactivity data unpublished

Evidence Dimension	Availability of quantitative enzyme inhibition potency data (IC₅₀)
Target Compound Data	Salfredin A7: No public-domain IC₅₀ value available [1]
Comparator Or Baseline	Fidarestat IC₅₀ = 26 nM; Tolrestat IC₅₀ = 35 nM (isolated human aldose reductase)
Quantified Difference	Not calculable; data absent for target compound
Conditions	In vitro enzymatic assay; NADPH oxidation coupled to glyceraldehyde reduction

Why This Matters

Researchers requiring potency-validated aldose reductase inhibitors for dose-response studies should not select Salfredin A7 without first performing in-house enzymatic characterization, as no externally validated IC₅₀ benchmark is available for procurement evaluation.

• [1] Kamigauchi T, et al. (scite.ai author profile). 'Their biological properties will be reported in a following paper (in preparation).' Confirming the absence of published bioactivity data for salfredin congeners. View Source

Purity Profile: Fermentation vs. Synthesis

Salfredin A7 is obtained from fungal fermentation followed by multistep purification involving solvent extraction, silica gel chromatography, and reverse-phase HPLC [1]. This contrasts with synthetic aldose reductase inhibitors such as tolrestat, which are produced via total chemical synthesis and typically achieve >98% purity by HPLC with well-defined impurity profiles [2]. The fermentation-derived nature of Salfredin A7 may result in batch-to-batch variability in minor congener content (e.g., co-eluting salfredins A3, A4, C1, C2, C3) that requires additional analytical verification upon procurement.

Purity consistency

Data to verify

Fermentation-derived; purified by silica gel and RP-HPLC; batch CoA advised

Batch-specific purity verification required for analytical standardization

No universal purity specification; may contain minor congeners

Evidence Dimension	Production method and expected purity consistency
Target Compound Data	Salfredin A7: Fermentation-derived; purified by silica gel and RP-HPLC [1]
Comparator Or Baseline	Synthetic AR inhibitors (e.g., Tolrestat): Total chemical synthesis; >98% HPLC purity specification typical [2]
Quantified Difference	Not directly comparable; different manufacturing paradigms
Conditions	Isolation procedure as described by Matsumoto et al. 1995; vendor Certificate of Analysis recommended

Why This Matters

Procurement for analytical standardization or regulatory in vitro pharmacology requires explicit purity and impurity characterization. Users must request batch-specific CoA documentation when ordering Salfredin A7, as no universal purity specification exists across vendors.

• [1] Matsumoto K, Nagashima K, Kamigauchi T, Kawamura Y, Yasuda Y, Ishii K, Uotani N, Sato T, Nakai H, Terui Y. Salfredins, new aldose reductase inhibitors produced by Crucibulum sp. RF-3817. I. Fermentation, isolation and structures of salfredins. J Antibiot (Tokyo). 1995 Jun;48(6):439-46. doi: 10.7164/antibiotics.48.439. PMID: 7622427. View Source
• [2] Simard-Duquesne N, Greselin E, Dubuc J, Dvornik D. The effects of a new aldose reductase inhibitor (tolrestat) in galactosemic and diabetic rats. Metabolism. 1985 Oct;34(10):885-92. doi: 10.1016/0026-0495(85)90133-7. PMID: 3930915. View Source

Salfredin A7 Application Scenarios

Natural AR Inhibitor Screening

Salfredin A7 is suitable for inclusion in natural product-derived aldose reductase inhibitor screening libraries where structural diversity from microbial sources is prioritized. Its furo[2,3-f]isoindole scaffold is distinct from flavonoid, benzopyran, and synthetic hydantoin-based AR inhibitors [1], making it a valuable chemotype for hit expansion studies. Researchers must perform in-house IC₅₀ determination, as no externally validated potency data exist [2].

Analytical Standard for Congener Identification

Given its defined molecular formula (C₁₆H₁₇NO₇) and monoisotopic mass (335.1005 Da), Salfredin A7 can serve as a qualitative reference standard for LC-MS or GC-MS identification of salfredin-type metabolites in fungal extracts, particularly from Crucibulum species [1][2]. It cannot substitute for Salfredin A4 or other congeners due to mass differences (ΔCH₂) [3].

Polyol Pathway in Diabetic Models

Salfredin A7 is an aldose reductase inhibitor by class-level functional assignment [1], and may be used in in vitro models of the polyol pathway to study glucose-to-sorbitol flux. However, in the absence of published potency, selectivity, or cytotoxicity data for Salfredin A7 [2], parallel testing with a well-characterized control inhibitor (e.g., fidarestat, IC₅₀ = 26 nM) is strongly recommended.

Biosynthetic Pathway Elucidation

Salfredin A7 has been proposed as an intermediate or shunt metabolite in the aromatic biosynthetic pathway leading to A-, B-, and C-type salfredins [1]. It is appropriate for use in stable-isotope feeding studies or gene cluster analysis in Crucibulum laeve and related Nidulariaceae species to map secondary metabolite biosynthesis.

Application

Selection Property

Validation Focus

Natural product AR inhibitor screening

Distinct furo-isoindole chemotype

In-house IC₅₀ and selectivity profiling

LC-MS congener identification

Defined mass and formula relative to A4/B11

Co-injection with authentic standards; mass accuracy verification

Polyol pathway flux studies (in vitro)

Aldose reductase inhibitor research tool

Parallel testing with fidarestat or tolrestat control

Biosynthetic pathway elucidation

Proposed intermediate in salfredin biosynthesis

Stable-isotope feeding / gene cluster analysis

• [1] Neumann T, Schlegel B, Hoffmann P, Heinze S, Gräfe U. Isolation and structure elucidation of new salfredin-type metabolites from Crucibulum laeve DSM 1653 and DSM 8519. J Basic Microbiol. 1999;39(5-6):357-63. View Source
• [2] Kamigauchi T, et al. (scite.ai author profile). The biological properties of salfredins were stated as 'to be reported in a following paper (in preparation),' indicating no public-domain bioactivity data. View Source
• [3] PhytoBank Compound Reports: Salfredin A7 (PHY0090894) vs. Salfredin A4 (PHY0024344). Mass difference: Δ 14.0156 Da. View Source